Cas no 315188-37-5 (3-Nitro-4-(trifluoromethoxy)benzaldehyde)

• Product Name: 3-Nitro-4-(trifluoromethoxy)benzaldehyde
• CAS No: 315188-37-5
• MF: C₈H₄F₃NO₄
• MW: 235.116872787476
• CID: 2197254
• Update Time: 2023-08-07

3-Nitro-4-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-4-(trifluoromethoxy)benzaldehyde
• UAYUUOJRQXQGRD-UHFFFAOYSA-N
• 3-nitro-4-trifluoromethoxybenzaldehyde
• PC501752

• Inchi： 1S/C8H4F3NO4/c9-8(10,11)16-7-2-1-5(4-13)3-6(7)12(14)15/h1-4H
• InChI Key： UAYUUOJRQXQGRD-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C=O)=CC=1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers